Cas no 185760-59-2 (4-(2-methoxyphenyl)butanal)

• Product Name: 4-(2-methoxyphenyl)butanal
• CAS No: 185760-59-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 3829635
• PubChem ID: 15364964
• Update Time: 2025-04-22

4-(2-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• Benzenebutanal, 2-methoxy-
• 2-METHOXY-BENZENEBUTANAL
• 4-(2-methoxyphenyl)butanal
• AKOS013847442
• EN300-1854814
• 185760-59-2
• SCHEMBL9694624

• MDL： MFCD16037432
• Inchi： 1S/C11H14O2/c1-13-11-8-3-2-6-10(11)7-4-5-9-12/h2-3,6,8-9H,4-5,7H2,1H3
• InChI Key： WUHAWOSSQCBKQJ-UHFFFAOYSA-N
• SMILES： C1(CCCC=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų